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Compound of Interest

Compound Name: N,N-dimethylhex-5-ynamide

Cat. No.: B15247554

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data for N,N-dimethylhex-5-ynamide is limited.
This guide has been compiled based on the general principles of ynamide chemistry, including
established synthesis methodologies and predictable reactivity patterns. The experimental
protocols and spectral data provided are illustrative and based on known chemistry of
analogous compounds.

Core Compound Data

N,N-dimethylhex-5-ynamide is a terminal ynamide, a class of organic compounds
characterized by a carbon-carbon triple bond directly attached to a nitrogen atom bearing an
amide functionality. This structural motif imparts unique electronic properties and reactivity,
making ynamides valuable building blocks in organic synthesis. The electron-donating nitrogen
atom polarizes the alkyne, rendering it susceptible to a variety of chemical transformations.[1]

[2]
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Property Predicted Value

Molecular Formula CsH13NO

Molecular Weight 139.19 g/mol

IUPAC Name N,N-dimethylhex-5-ynamide

CAS Number 35087-23-1

Appearance Colorless to pale yellow liquid (predicted)
Boiling Point Not available

] ] Not applicable (predicted to be a liquid at room
Melting Point
temperature)

Soluble in common organic solvents (e.g., DCM,

Solubility
THF, EtOACc)

Proposed Synthesis: Copper-Catalyzed N-
Alkynylation

The synthesis of N,N-dimethylhex-5-ynamide can be achieved through a copper-catalyzed
cross-coupling reaction, a widely employed method for the formation of ynamides.[3][4] A
plausible route involves the coupling of N,N-dimethylacetamide with a suitable 5-hexynyl halide
derivative.

Experimental Protocol

Reaction: Copper-catalyzed coupling of N,N-dimethylacetamide and 5-hexynyl bromide.
Materials:

e N,N-dimethylacetamide

e 5-Hexynyl bromide

o Copper(l) iodide (Cul)
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e N,N'-Dimethylethylenediamine (DMEDA)

¢ Potassium phosphate (K3sPOa)

e Toluene (anhydrous)

e Argon or Nitrogen gas (for inert atmosphere)

o Standard laboratory glassware (Schlenk flask, condenser, etc.)
e Magnetic stirrer and heating mantle

Procedure:

e To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add N,N-
dimethylacetamide (1.2 equivalents), potassium phosphate (2.0 equivalents), and anhydrous
toluene.

 To this suspension, add copper(l) iodide (0.1 equivalents) and N,N'-dimethylethylenediamine
(0.2 equivalents).

e Stir the mixture at room temperature for 15 minutes.
o Add 5-hexynyl bromide (1.0 equivalent) to the reaction mixture.

e Heat the reaction mixture to reflux (approximately 110 °C) and monitor the reaction progress
by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

e Upon completion, cool the reaction mixture to room temperature.

¢ Quench the reaction with saturated agueous ammonium chloride solution.

o Extract the aqueous layer with ethyl acetate (3 x 50 mL).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

e Remove the solvent under reduced pressure.
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» Purify the crude product by flash column chromatography on silica gel to obtain N,N-
dimethylhex-5-ynamide.

Synthesis Workflow Diagram

Synthesis Workflow for N,N-dimethylhex-5-ynamide

N,N-dimethylacetamide, 5-Hexynyl bromide,
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'
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Click to download full resolution via product page
Caption: Proposed synthesis workflow for N,N-dimethylhex-5-ynamide.

Predicted Spectral Data

The following tables summarize the predicted spectral data for N,N-dimethylhex-5-ynamide
based on its chemical structure and typical values for similar compounds.
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Predicted 'H NMR Data (CDClz, 400 MHz)

Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

~3.05 s 6H N(CHs)2

~2.25 t 2H -CH2-C=CH

~1.95 t 1H -C=CH

~1.75 p 2H -CH2-CH2-C=CH

~1.60 p 2H -CH2-CH2-CHz2-

Chemical Shift (ppm)

Assignment

~168 C=0

~83 -C=CH

~69 -C=CH

~37 N(CHs)2

~34 -CH2-C=CH

~28 -CH2-CH2-C=CH

~18 -CHz2-CH2-CHa2-
Predicted IR Data (Neat)

Wavenumber (cm~?) Intensity Assignment

~3300 Strong, sharp =C-H stretch[5][6][7]

~2950-2850 Medium C-H (sp?3) stretch

~2120 Weak C=C stretch[5][6][7]

~1650 Strong C=0 (amide) stretch
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ELesimje_d_Mass_Sp_e_cir_QmﬂnLQata (EI-MS)

Predicted Fragmentation

139 M]*

110 [M - C2Hs]*
96 [M - CsH7]*
82 [M - CaHo]*
72 [CaH1oN]*
a4 [C2HsN]*

Common fragmentation pathways for amides include a-cleavage and McLafferty
rearrangement.[8][9][10][11]

Reactivity and Potential Applications

Ynamides are versatile intermediates in organic synthesis due to the polarized nature of their
triple bond.[1][2] N,N-dimethylhex-5-ynamide, as a terminal ynamide, can participate in a

variety of reactions.

Cycloaddition Reactions

Ynamides are excellent substrates for cycloaddition reactions, such as [3+2] cycloadditions
with azides to form triazoles, a reaction often utilized in "click chemistry".[12]
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[3+2] Cycloaddition of an Ynamide with an Azide

Reactants

N,N-dimethylhex-5-ynamide R-N3 (Azide)

'.
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\/ y

1,2,3-Triazole

Click to download full resolution via product page

Caption: A representative [3+2] cycloaddition reaction.

Potential Applications in Drug Discovery

The ynamide functional group has been explored in medicinal chemistry for the development of
covalent inhibitors and as a versatile handle for bioconjugation.[13][14] The reactivity of the
ynamide can be tuned to target specific amino acid residues in proteins. Given its terminal
alkyne, N,N-dimethylhex-5-ynamide could be a valuable tool in drug discovery for:

o Fragment-Based Drug Discovery: As a small, functionalized molecule for screening against
biological targets.

o Linker Chemistry: For the synthesis of antibody-drug conjugates (ADCs) or PROTACSs.

o Covalent Inhibitor Scaffolds: The ynamide itself can act as a warhead to form covalent bonds
with target proteins.[13]

Safety and Handling

While a specific Safety Data Sheet (SDS) for N,N-dimethylhex-5-ynamide is not readily
available, general safety precautions for handling ynamides and other reactive organic
compounds should be followed.[15][16]
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e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves.

» Ventilation: Handle the compound in a well-ventilated fume hood.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.

o Storage: Store in a cool, dry, and well-ventilated area, away from sources of ignition.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

It is crucial to consult the Safety Data Sheet for any reagents used in the synthesis and
handling of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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